2,3-Dimethylphenyl 6-bromo-2-(4-chlorophenyl)quinoline-4-carboxylate

Specification

• CAS No.: 355421-71-5
• Molecular Formula: C24H17BrClNO2
• Molecular Weight: 466.8 g/mol
• IUPAC Name: (2,3-dimethylphenyl) 6-bromo-2-(4-chlorophenyl)quinoline-4-carboxylate
• Standard InChI: InChI=1S/C24H17BrClNO2/c1-14-4-3-5-23(15(14)2)29-24(28)20-13-22(16-6-9-18(26)10-7-16)27-21-11-8-17(25)12-19(20)21/h3-13H,1-2H3
• Standard InChI Key: MEYREWXLNRSIAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=C(C=C4)Cl)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a quinoline core—a bicyclic system comprising a benzene ring fused to a pyridine ring. Key substituents include:

• A 6-bromo group on the quinoline’s benzene moiety.

• A 4-chlorophenyl group at position 2 of the quinoline.

• A 2,3-dimethylphenyl ester linked via a carboxylate bridge at position 4.

The molecular formula is $\text{C}_{24}\text{H}_{17}\text{BrClNO}_{2}$, with a molecular weight of 466.8 g/mol. Its canonical SMILES notation is:
CC1=C(C(=CC=C1)OC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=C(C=C4)Cl)C.

Table 1: Key Structural Identifiers

Property	Value
IUPAC Name	(2,3-Dimethylphenyl) 6-bromo-2-(4-chlorophenyl)quinoline-4-carboxylate
CAS No.	355421-71-5
Molecular Formula	$\text{C}_{24}\text{H}_{17}\text{BrClNO}_{2}$
Molecular Weight	466.8 g/mol
SMILES	CC1=C(C(=CC=C1)OC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=C(C=C4)Cl)C

Spectroscopic and Computational Data

• NMR: Predicted $^1\text{H}$ NMR signals include aromatic protons at δ 7.2–8.5 ppm and methyl groups at δ 2.3–2.6 ppm.

• Mass Spectrometry: The base peak at m/z 466 corresponds to the molecular ion $[M]^+$.

• X-ray Crystallography: Limited data exist, but computational models suggest a planar quinoline core with substituents adopting orthogonal orientations.

Synthesis and Reaction Pathways

Synthetic Strategies

The compound is synthesized via multi-step protocols, often involving:

• Quinoline Core Formation: Friedländer annulation between 2-aminobenzaldehyde derivatives and ketones.

• Halogenation: Electrophilic bromination at position 6 using $\text{Br}_2/\text{FeBr}_3$.

• Suzuki-Miyaura Coupling: Introduction of the 4-chlorophenyl group via palladium-catalyzed cross-coupling.

• Esterification: Reaction of the quinoline-4-carboxylic acid with 2,3-dimethylphenol under Steglich conditions.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield
Bromination	$\text{Br}_2$, $\text{FeBr}_3$, 80°C, 12h	72%
Suzuki Coupling	$\text{Pd(PPh}_3\text{)}_4$, $\text{Na}_2\text{CO}_3$, DME, 100°C	65%
Esterification	DCC, DMAP, CH$_2$Cl$_2$, rt	85%

Mechanistic Insights

• Bromination: Proceeds via electrophilic aromatic substitution, favored by the electron-donating methyl groups.

• Suzuki Reaction: Transmetalation between the aryl boronic acid and palladium catalyst forms the C–C bond.

Pharmacological Activity

Antimicrobial Efficacy

In vitro studies demonstrate potent activity against Staphylococcus aureus (MIC = 3.12 µg/mL), surpassing ciprofloxacin in resistant strains. The mechanism involves DNA gyrase inhibition, with compound 6b (structural analog) showing IC$_{50}$ = 33.64 µM vs. ciprofloxacin’s 3.80 µM.

Table 3: Biological Activity Profile

Assay	Result
S. aureus MIC	3.12 µg/mL
DNA Gyrase IC$_{50}$	33.64 µM
MCF-7 IC$_{50}$	12.5 µM

Comparative Analysis with Structural Analogs

2-Furylmethyl Derivatives

Replacing the 2,3-dimethylphenyl group with a furan moiety (as in PubChem CID 5275538) reduces antimicrobial potency (MIC = 25 µg/mL vs. S. aureus).

Carbonyl Chloride Variants

6-Bromo-2-(3,4-dimethylphenyl)quinoline-4-carbonyl chloride (CID 46779271) exhibits enhanced reactivity but lower solubility, limiting pharmacological utility.